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Compound of Interest

Compound Name: Ethyl octanoate-d15

Cat. No.: B569263 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents are paramount to ensuring a safe and compliant laboratory environment.

This guide provides essential, step-by-step procedures for the safe disposal of ethyl
octanoate-d15 (CAS: 1219798-38-5), a deuterated form of ethyl octanoate. Adherence to

these guidelines is critical for minimizing environmental impact and protecting laboratory

personnel.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle ethyl octanoate-d15 with

appropriate safety measures. This compound is a combustible liquid and can cause skin and

eye irritation.[1] Always operate in a well-ventilated area, preferably within a chemical fume

hood, to minimize the risk of inhalation.

Personal Protective Equipment (PPE) is mandatory:

Eye Protection: Wear safety goggles or a face shield.[1]

Hand Protection: Use chemical-resistant gloves.[1]

Body Protection: A laboratory coat or impervious clothing is required.[1]

Quantitative Data for Safe Handling
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The following table summarizes key quantitative data for ethyl octanoate-d15, critical for its

safe handling and disposal.

Property Value Source

CAS Number 1219798-38-5 [1]

Molecular Formula C₁₀H₅D₁₅O₂

Physical State Liquid

Flash Point 75 °C (167 °F)

Boiling Point 206 - 208 °C (403 - 406 °F)

Density 0.867 g/cm³

Water Solubility 0.07 g/L

Step-by-Step Disposal Protocol
The primary method for the disposal of ethyl octanoate-d15 is through a licensed professional

waste disposal service. Do not discharge this chemical into drains or the environment.

Experimental Protocol for Waste Collection and Disposal:

Segregation: Collect waste ethyl octanoate-d15 and any materials contaminated with it

(e.g., pipette tips, absorbent materials) in a designated, leak-proof, and clearly labeled waste

container. Ensure the container is compatible with organic compounds.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name "Ethyl octanoate-d15," its CAS number (1219798-38-5), and an

indication of the approximate volume.

Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and

secure waste accumulation area, away from sources of ignition.

Professional Disposal: Arrange for the collection of the hazardous waste by a licensed

professional waste disposal service. Provide the service with a complete list of the waste

contents.
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In the event of a spill, absorb the material with an inert substance like vermiculite or sand. The

contaminated absorbent material should then be collected into a sealed container and

disposed of as hazardous waste.

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of ethyl octanoate-d15.
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Disposal of Ethyl Octanoate-d15

Start: Have Ethyl Octanoate-d15 Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste into a
Labeled, Compatible Container

Accidental Spill?

Absorb with Inert Material
(e.g., Vermiculite)

Yes

Store in Designated
Hazardous Waste Area

No

Collect Contaminated Material
into a Sealed Container

Contact Licensed Waste
Disposal Service

End: Waste Disposed

Click to download full resolution via product page

Caption: Workflow for the safe disposal of ethyl octanoate-d15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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